![molecular formula C15H17N3S B253935 Isopentyl [1,2,4]triazolo[4,3-a]quinolin-1-yl sulfide](/img/structure/B253935.png)
Isopentyl [1,2,4]triazolo[4,3-a]quinolin-1-yl sulfide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Isopentyl [1,2,4]triazolo[4,3-a]quinolin-1-yl sulfide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in certain studies.
Mechanism of Action
The mechanism of action of Isopentyl [1,2,4]triazolo[4,3-a]quinolin-1-yl sulfide involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C. It has also been shown to induce the production of reactive oxygen species, which can cause cell death.
Advantages and Limitations for Lab Experiments
One advantage of using Isopentyl [1,2,4]triazolo[4,3-a]quinolin-1-yl sulfide in lab experiments is its potential anti-cancer properties. This compound has been shown to inhibit the growth of cancer cells, making it a promising candidate for further research. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.
Future Directions
There are several future directions for research on Isopentyl [1,2,4]triazolo[4,3-a]quinolin-1-yl sulfide. One direction is to further investigate its anti-cancer properties and potential use in cancer treatment. Another direction is to study its mechanism of action in more detail, particularly in relation to its effects on specific enzymes and pathways. Additionally, further research is needed to determine the safety and toxicity of this compound in vivo, as well as its potential for use in other areas of scientific research.
Synthesis Methods
The synthesis of Isopentyl [1,2,4]triazolo[4,3-a]quinolin-1-yl sulfide has been achieved using various methods, including the reaction of 2-aminobenzothiazole with isopentyl bromide and sodium azide. Another method involves the reaction of 2-aminobenzothiazole with isopentyl bromide and sodium azide, followed by the reaction with sulfur.
Scientific Research Applications
Isopentyl [1,2,4]triazolo[4,3-a]quinolin-1-yl sulfide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells.
properties
Molecular Formula |
C15H17N3S |
---|---|
Molecular Weight |
271.4 g/mol |
IUPAC Name |
1-(3-methylbutylsulfanyl)-[1,2,4]triazolo[4,3-a]quinoline |
InChI |
InChI=1S/C15H17N3S/c1-11(2)9-10-19-15-17-16-14-8-7-12-5-3-4-6-13(12)18(14)15/h3-8,11H,9-10H2,1-2H3 |
InChI Key |
RRLQAQSKXWARPM-UHFFFAOYSA-N |
SMILES |
CC(C)CCSC1=NN=C2N1C3=CC=CC=C3C=C2 |
Canonical SMILES |
CC(C)CCSC1=NN=C2N1C3=CC=CC=C3C=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.